Cas no 13119-52-3 (Benzo[f]quinazoline-1,3-diamine, 8-bromo-)

Benzo[f]quinazoline-1,3-diamine, 8-bromo- structure
13119-52-3 structure
Product Name:Benzo[f]quinazoline-1,3-diamine, 8-bromo-
CAS No:13119-52-3
MF:C12H9BrN4
MW:289.130660772324
CID:1232040
PubChem ID:456185
Update Time:2025-04-20

Benzo[f]quinazoline-1,3-diamine, 8-bromo- Chemical and Physical Properties

Names and Identifiers

    • Benzo[f]quinazoline-1,3-diamine, 8-bromo-
    • 8-bromobenzo[f]quinazoline-1,3-diamine
    • SD-210314
    • 13119-52-3
    • 8-Bromo-benzo[f]quinazoline-1,3-diamine
    • CHEMBL3272426
    • 8-Bromobenzo[f]quinazoline-1,3-diamine #
    • HUHLNLWASRUHTG-UHFFFAOYSA-N
    • 1,3-Diamino-8-bromobenzo[f]quinazoline
    • DTXSID70332421
    • EJ410
    • PY 488
    • Inchi: 1S/C12H9BrN4/c13-7-2-3-8-6(5-7)1-4-9-10(8)11(14)17-12(15)16-9/h1-5H,(H4,14,15,16,17)
    • InChI Key: HUHLNLWASRUHTG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C=CC1C2=C(N)N=C(N)N=1

Computed Properties

  • Exact Mass: 288.00117
  • Monoisotopic Mass: 288.00106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.82
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